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Compound of Interest

Compound Name: 2,4,6-Trichlorobenzoic acid

Cat. No.: B1165891 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,4,6-Trichlorobenzoic Acid

Introduction

2,4,6-Trichlorobenzoic acid (CAS No. 50-43-1) is a chemical compound utilized in various

laboratory and research settings, including as a reactant in the synthesis of non-steroidal

selective glucocorticoid receptor agonists, flame retardant monomers, and antimicrobial agents.

[1][2] Given its hazardous properties, a comprehensive understanding of its safety and

handling precautions is paramount for researchers, scientists, and drug development

professionals. This guide provides an in-depth overview of the material's hazards, safe

handling protocols, and emergency procedures, compiled from safety data sheets and

chemical databases.

Hazard Identification and Classification
2,4,6-Trichlorobenzoic acid is classified under the Globally Harmonized System (GHS) with

the following hazards.[3][4]

GHS Pictogram: GHS07 (Exclamation Mark)[3]

Signal Word:Warning[3][5]

Hazard Statements:

H315: Causes skin irritation.[3][4][5]
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H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[3][4][5]

Precautionary Statements (Selected):

P261: Avoid breathing dust.[3][6]

P264: Wash skin thoroughly after handling.[3][6]

P271: Use only outdoors or in a well-ventilated area.[3][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3][6]

P501: Dispose of contents/container to an approved waste disposal plant.[3][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below.
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Property Value Source(s)

CAS Number 50-43-1 [3][4]

Molecular Formula C₇H₃Cl₃O₂ [3][4]

Molecular Weight 225.46 g/mol

Appearance
Beige to light brown crystalline

powder
[2]

Melting Point 160-164 °C [1][7]

pKa 1.40 ± 0.25 (Predicted) [1][2]

Solubility

Soluble in methanol; sparingly

soluble in water; soluble in

organic solvents like ethanol

and acetone.

[1][2]

Toxicological Data
Toxicological information is crucial for assessing the potential health risks associated with

exposure. The available acute toxicity data is summarized in the table below.

Note: The source materials for this guide provide the results of toxicological studies but do not

include the detailed experimental protocols. The information should be used for hazard

awareness and risk assessment.

Test Route Species Value
Toxic
Effects
Observed

Source(s)

LD50 (Lethal

Dose, 50%)

Subcutaneou

s
Mouse 1200 mg/kg

Altered sleep

time, muscle

weakness,

dyspnea

(difficulty

breathing)

[7]
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Work should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[3][8]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[3]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that meet European Standard EN

166 or OSHA's regulations in 29 CFR 1910.133.[6][8] A face shield may be necessary for

splash protection.[3][9]

Hand Protection: Wear durable, chemical-resistant protective gloves (e.g., nitrile) inspected

prior to use.[3][6][10]

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or

chemical-resistant apron, to prevent skin exposure.[3][6][9]

Respiratory Protection: For operations generating significant dust or in cases of inadequate

ventilation, use a NIOSH/MSHA or European Standard EN 136 approved respirator with a

suitable particulate filter (e.g., N95 dust mask).[6]

Hygiene Measures
Handle in accordance with good industrial hygiene and safety practices.[6]

Wash hands and face thoroughly after handling the substance.[11]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][10]

Contaminated clothing should be removed and washed before reuse.[3][11]
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Storage Conditions
Store in a dry, cool, and well-ventilated area.[2][3][6]

Keep containers tightly closed when not in use.[3][6][12]

Store locked up.[2][3]

Incompatible Materials: Avoid storage with strong oxidizing agents.[5][8]

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.

First Aid Measures
General Advice: In case of an accident or if you feel unwell, seek immediate medical advice

and show the safety data sheet to the doctor.[3][11]

Inhalation: Move the exposed person to fresh air at once.[13] If breathing is difficult or has

stopped, provide artificial respiration.[3][5] Get medical attention.[3][6]

Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected skin area

with plenty of soap and water.[3][6] If skin irritation occurs or persists, get medical advice.[3]

[13]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][13] Remove contact lenses if present and

easy to do.[3][5] Continue rinsing and get immediate medical attention.[3][6][11]

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with

water.[3][6] Never give anything by mouth to an unconscious person.[3] Get medical

attention.[3][5]

Accidental Release Measures
Evacuate unnecessary personnel from the danger area.[3][11]

Ensure adequate ventilation.[3]
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Avoid substance contact and do not breathe the dust.[3][11]

Wear appropriate personal protective equipment as described in Section 4.2.[3]

For cleanup, sweep or shovel the spilled solid material into an appropriate, labeled container

for disposal.[3][11] Minimize the generation of dust during this process.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO₂), dry powder,

or water spray.[3]

Special Hazards: The substance is combustible.[11] Thermal decomposition can generate

hazardous gases, including carbon oxides (CO, CO₂) and hydrogen chloride.[3][5]

Protective Equipment for Firefighters: Firefighters should wear gas-tight, chemically

protective clothing in combination with a self-contained breathing apparatus (SCBA).[3]

Workflow and Process Diagrams
The following diagrams illustrate key safety workflows for handling 2,4,6-Trichlorobenzoic
acid.
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1. Risk Assessment
(Review SDS & Procedures)

2. Implement Engineering Controls
(Fume Hood, Eyewash Station)

3. Select & Don PPE
(Gloves, Goggles, Lab Coat)

4. Chemical Handling
(Weighing, Synthesis)

5. Decontamination
(Clean Glassware & Surfaces)

6. Waste Disposal
(Segregate & Label Waste)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4,6-Trichlorobenzoic acid.
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Exposure Event Occurs

Inhalation
(Respiratory Irritation)

Skin Contact
(Irritation)

Eye Contact
(Serious Irritation) Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse Eyes for 15+ Minutes
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: First aid response protocol for various routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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